N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide

• IUPAC Name: N-[1-(4-methylphenyl)benzimidazol-5-yl]benzamide
• InChI: InChI=1S/C21H17N3O/c1-15-7-10-18(11-8-15)24-14-22-19-13-17(9-12-20(19)24)23-21(25)16-5-3-2-4-6-16/h2-14H,1H3,(H,23,25)
• InChI Key: DNHCFKBQOGWKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol

Description

N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a benzimidazole derivative that has shown promise in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In biochemistry, it has been used as a tool to study protein-protein interactions and enzyme activity. In pharmacology, it has been evaluated for its potential as a modulator of ion channels and neurotransmitter receptors.

Mechanism of Action

The mechanism of action of N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide is not fully understood. However, it is believed to act by modulating the activity of various cellular targets, including ion channels, receptors, and enzymes. It has been shown to inhibit the activity of voltage-gated sodium channels and calcium channels, as well as modulate the activity of GABA and glutamate receptors.
Biochemical and Physiological Effects:
N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been found to modulate the activity of various neurotransmitters, including GABA and glutamate, and affect synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide is its versatility in various fields of scientific research. It has been shown to have potential applications in medicinal chemistry, biochemistry, and pharmacology. Additionally, it has a relatively simple synthesis method and is commercially available. However, one of the limitations of using this compound in lab experiments is its potential toxicity and lack of selectivity for specific targets. Therefore, caution should be taken when using this compound in experiments, and appropriate controls should be included.

Future Directions

There are several future directions for research on N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to study its mechanism of action in more detail and identify specific targets for modulation. Additionally, future research could focus on developing more selective analogs of this compound with reduced toxicity and improved efficacy.

Synthesis Methods

The synthesis of N-[1-(4-methylphenyl)-1H-benzimidazol-5-yl]benzamide involves the reaction of 4-methylbenzylamine with 5-carboxylic acid-1H-benzimidazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to yield the final product.